Cas no 2580179-05-9 (Tert-butyl 7-azaspiro[3.5]nonane-6-carboxylate)

• Product Name: Tert-butyl 7-azaspiro[3.5]nonane-6-carboxylate
• CAS No: 2580179-05-9
• MF: C₁₃H₂₃NO₂
• MW: 225.32722401619
• CID: 6074269
• PubChem ID: 165889526
• Update Time: 2025-06-08

Tert-butyl 7-azaspiro[3.5]nonane-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-27731852
• tert-butyl 7-azaspiro[3.5]nonane-6-carboxylate
• 2580179-05-9
• Tert-butyl 7-azaspiro[3.5]nonane-6-carboxylate

• Inchi： 1S/C13H23NO2/c1-12(2,3)16-11(15)10-9-13(5-4-6-13)7-8-14-10/h10,14H,4-9H2,1-3H3
• InChI Key： LANDOIFOKYOWDZ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C1CC2(CCN1)CCC2)=O

Computed Properties

• Exact Mass: 225.172878976g/mol
• Monoisotopic Mass: 225.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 38.3Ų

Additional information on Tert-butyl 7-azaspiro[3.5]nonane-6-carboxylate

Tert-butyl 7-azaspiro[3.5]nonane-6-carboxylate (CAS No. 2580179-05-9): An Overview

Tert-butyl 7-azaspiro[3.5]nonane-6-carboxylate (CAS No. 2580179-05-9) is a versatile compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry due to its unique structural features and potential applications. This compound belongs to the class of spirocyclic amines, which are known for their ability to form complex and bioactive molecules. The spirocyclic framework provides a rigid structure that can enhance the conformational stability and binding affinity of molecules, making it an attractive scaffold for drug discovery and development.

The chemical structure of tert-butyl 7-azaspiro[3.5]nonane-6-carboxylate consists of a seven-membered azaspiro ring fused to a five-membered ring, with a tert-butyl ester group attached to the carboxylic acid moiety. This combination of structural elements imparts several desirable properties, including enhanced lipophilicity, improved metabolic stability, and reduced toxicity. These characteristics make it an ideal candidate for various synthetic transformations and as a building block in the synthesis of more complex molecules.

Recent studies have highlighted the potential of tert-butyl 7-azaspiro[3.5]nonane-6-carboxylate in the development of novel therapeutic agents. For instance, researchers at the University of California, San Francisco, have reported the use of this compound as a key intermediate in the synthesis of G protein-coupled receptor (GPCR) modulators. GPCRs are a large family of membrane proteins involved in numerous physiological processes and are important targets for drug discovery. The spirocyclic structure of tert-butyl 7-azaspiro[3.5]nonane-6-carboxylate has been shown to improve the binding affinity and selectivity of these modulators, leading to more potent and selective drugs.

In addition to its role in GPCR modulation, tert-butyl 7-azaspiro[3.5]nonane-6-carboxylate has also been explored for its potential in the treatment of neurological disorders. A study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit neuroprotective properties by inhibiting specific enzymes involved in neurodegeneration. The rigid spirocyclic framework provides a stable platform for functional group modifications, allowing for the fine-tuning of pharmacological properties to achieve optimal therapeutic effects.

The synthetic accessibility of tert-butyl 7-azaspiro[3.5]nonane-6-carboxylate is another factor contributing to its popularity in research laboratories and pharmaceutical companies. Several efficient synthetic routes have been developed to prepare this compound, including those involving ring-closing metathesis (RCM) and intramolecular cyclization reactions. These methods enable the rapid and scalable production of tert-butyl 7-azaspiro[3.5]nonane-6-carboxylate, facilitating its use in high-throughput screening and lead optimization processes.

The physicochemical properties of tert-butyl 7-azaspiro[3.5]nonane-6-carboxylate have been extensively characterized through various analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These studies have provided valuable insights into the molecular conformation and electronic structure of the compound, which are crucial for understanding its reactivity and biological activity.

In conclusion, tert-butyl 7-azaspiro[3.5]nonane-6-carboxylate (CAS No. 2580179-05-9) is a promising compound with a wide range of applications in organic synthesis and medicinal chemistry. Its unique spirocyclic structure offers significant advantages in terms of conformational stability, binding affinity, and synthetic accessibility, making it an attractive scaffold for the development of novel therapeutic agents. Ongoing research continues to uncover new opportunities for this versatile compound, further solidifying its importance in the field.